1-(3,4-dimethoxybenzyl)-2-methylpiperidine

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-2-methylpiperidine
• InChI: InChI=1S/C15H23NO2/c1-12-6-4-5-9-16(12)11-13-7-8-14(17-2)15(10-13)18-3/h7-8,10,12H,4-6,9,11H2,1-3H3
• InChI Key: RWFCBLHNPRDWAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

1-(3,4-dimethoxybenzyl)-2-methylpiperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMMDA-2 and belongs to the class of psychoactive substances. DMMDA-2 is a derivative of the phenethylamine family and has a similar structure to mescaline.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxybenzyl)-2-methylpiperidine is not well understood, but it is believed to act as a serotonin receptor agonist. This compound has been shown to bind to the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects
1-(3,4-dimethoxybenzyl)-2-methylpiperidine has been shown to have several biochemical and physiological effects. This compound has been shown to increase the release of dopamine and serotonin in the brain, which can lead to increased mood and decreased anxiety. DMMDA-2 has also been shown to have neuroprotective properties, which may be beneficial in the treatment of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxybenzyl)-2-methylpiperidine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation is that there is limited information available on the safety and toxicity of this compound, which may pose a risk to researchers.

Future Directions

Related to this compound include further study of its potential use in clinical settings, safety and toxicity, and the mechanism of action.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxybenzyl)-2-methylpiperidine is a complex process that requires expertise in organic chemistry. The synthesis method involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with nitroethane to produce 1-(3,4-dimethoxyphenyl)-2-nitropropene. The nitropropene is then reduced using sodium borohydride to produce 1-(3,4-dimethoxyphenyl)-2-aminopropane. The final step involves the reaction of 1-(3,4-dimethoxyphenyl)-2-aminopropane with methyl iodide to produce 1-(3,4-dimethoxybenzyl)-2-methylpiperidine.

Scientific Research Applications

1-(3,4-dimethoxybenzyl)-2-methylpiperidine has been the subject of extensive scientific research due to its potential applications in various fields. This compound has been studied for its potential use in the treatment of depression, anxiety, and other mental health disorders. DMMDA-2 has also been studied for its potential use in the treatment of Parkinson's disease, as it has been shown to have neuroprotective properties.